![molecular formula C6H11NO4 B6234662 methyl 3-[(methoxycarbonyl)amino]propanoate CAS No. 77300-42-6](/img/no-structure.png)
methyl 3-[(methoxycarbonyl)amino]propanoate
Overview
Description
Methyl 3-[(methoxycarbonyl)amino]propanoate, also known as methoxycarbonylmethionine (MOCM), is an organic compound with a wide range of applications in the field of scientific research. It is a highly versatile compound that is used for various purposes, such as synthesizing proteins, biochemistry, and pharmacology. MOCM is a derivative of methionine, a sulfur-containing amino acid that is essential for human health. The chemical structure of MOCM consists of a methyl group, a carbonyl group, and an amino group. It is a white crystalline solid that is soluble in water and other polar solvents.
Scientific Research Applications
MOCM has a wide range of applications in scientific research. It is used in the synthesis of proteins and peptides, as well as in biochemistry and pharmacology. MOCM is also used as a reagent in organic synthesis, as a catalyst for chemical reactions, and as a protective group in peptide synthesis. In addition, it is used in the synthesis of drugs, such as antibiotics, antivirals, and anti-cancer drugs.
Mechanism of Action
MOCM acts as a protective group in peptide synthesis. It binds to the amino acid side chains, preventing them from reacting with other molecules. This allows for the formation of more stable peptides, which can then be used in drug discovery. In addition, MOCM can be used to modify proteins, such as enzymes, to alter their activity or increase their stability.
Biochemical and Physiological Effects
MOCM has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that MOCM can inhibit the activity of enzymes involved in the breakdown of proteins, as well as the activity of enzymes involved in the synthesis of proteins. It has also been shown to inhibit the activity of certain viruses, and to possess antiviral activity. In addition, MOCM has been shown to possess anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
MOCM is a versatile compound with a wide range of applications in scientific research. It is easy to use in the laboratory, as it is stable and can be stored for extended periods of time. It is also relatively inexpensive, making it an attractive option for laboratory experiments. However, there are some limitations to using MOCM in the laboratory. For example, it is not suitable for use in sensitive biological systems, as it can be toxic in high concentrations.
Future Directions
MOCM is a highly versatile compound with a wide range of applications in scientific research. In the future, it could be used in the development of new drugs, such as antibiotics, antivirals, and anti-cancer drugs. It could also be used to modify proteins, such as enzymes, to alter their activity or increase their stability. In addition, it could be used to synthesize new peptides and proteins, as well as to study the biochemical and physiological effects of different compounds. Finally, it could be used to study the mechanisms of action of various drugs and compounds.
Synthesis Methods
MOCM can be synthesized by a variety of methods, including the reaction of methionine with dimethylformamide (DMF) and a carbonyl compound, or by the reaction of methionine with an aldehyde. The reaction of methionine with an aldehyde is the most commonly used method. The reaction is carried out in aqueous solution at room temperature and requires the presence of a catalyst, such as pyridine or triethylamine. The reaction yields MOCM as a white crystalline solid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-[(methoxycarbonyl)amino]propanoate involves the reaction of methyl acrylate with methoxycarbonyl isocyanate, followed by hydrolysis of the resulting intermediate.", "Starting Materials": [ "Methyl acrylate", "Methoxycarbonyl isocyanate", "Sodium hydroxide", "Water", "Organic solvent (e.g. dichloromethane)" ], "Reaction": [ "Add sodium hydroxide to water to form a basic solution", "Add methyl acrylate to the basic solution and stir for 10 minutes", "Add methoxycarbonyl isocyanate to the reaction mixture and stir for 2 hours at room temperature", "Extract the product with an organic solvent", "Wash the organic layer with water and dry over anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure", "Hydrolyze the resulting intermediate with aqueous sodium hydroxide solution", "Extract the product with an organic solvent", "Wash the organic layer with water and dry over anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain the final product" ] } | |
CAS RN |
77300-42-6 |
Molecular Formula |
C6H11NO4 |
Molecular Weight |
161.2 |
Purity |
95 |
Origin of Product |
United States |
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